Cas no 2228947-34-8 (methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate)

Methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate is a pyrazole-based ester compound with a hydroxyl-functionalized side chain. Its molecular structure combines a rigid pyrazole core with a flexible 3-hydroxy-2,2-dimethylpropyl substituent, offering balanced reactivity and steric control. The presence of both ester and hydroxyl groups enhances its utility as an intermediate in organic synthesis, particularly for constructing heterocyclic frameworks or functionalized derivatives. The compound's stability is attributed to the steric protection provided by the geminal dimethyl group, while the hydroxyl group allows for further derivatization. This makes it valuable for pharmaceutical and agrochemical research, where tailored modifications are often required. Its well-defined structure ensures consistent performance in synthetic applications.
methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate structure
2228947-34-8 structure
Product Name:methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2228947-34-8
MF:C11H18N2O3
MW:226.272222995758
CID:5778804
PubChem ID:165661928
Update Time:2025-06-07

methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1738856
    • methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
    • 2228947-34-8
    • Inchi: 1S/C11H18N2O3/c1-11(2,7-14)5-8-6-13(3)12-9(8)10(15)16-4/h6,14H,5,7H2,1-4H3
    • InChI Key: JMBDLWOGCMMFOI-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC1=CN(C)N=C1C(=O)OC

Computed Properties

  • Exact Mass: 226.13174244g/mol
  • Monoisotopic Mass: 226.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.4Ų

methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>

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Additional information on methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 4-(3-Hydroxy-2,2-Dimethylpropyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228947-34-8)

Methyl 4-(3-Hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228947-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a methyl group at the 1-position and a carboxylate ester at the 3-position. Additionally, the presence of a 3-hydroxy-2,2-dimethylpropyl substituent at the 4-position adds to its complexity and potential biological activity. The hydroxyl group in this substituent can participate in hydrogen bonding and other intermolecular interactions, which may influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the biological activities of methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have indicated that methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits inhibitory effects against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is thought to involve interference with viral replication processes, although further research is needed to elucidate the specific molecular targets.

In addition to its anti-inflammatory and antiviral properties, methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell survival and proliferation, making it a promising candidate for further development in cancer therapy.

The pharmacokinetic profile of methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has good oral bioavailability and a favorable distribution profile. However, further preclinical studies are necessary to optimize its pharmacokinetic properties and ensure its safety and efficacy in vivo.

Toxicity studies have shown that methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits low toxicity at therapeutic concentrations. This is an important consideration for its potential use as a drug candidate. However, comprehensive toxicity assessments are required to fully understand any potential side effects or long-term health impacts.

In conclusion, methyl 4-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228947-34-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.

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